2-Fluoro-5-isopropoxybenzoic acid
Overview
Description
2-Fluoro-5-isopropoxybenzoic acid, also known as FIBA, is an organic compound with the molecular formula C10H11FO3 and a molecular weight of 198.19 .
Molecular Structure Analysis
The IUPAC name for this compound is this compound. The InChI code for this compound is 1S/C10H11FO3/c1-6(2)14-7-3-4-9(11)8(5-7)10(12)13/h3-6H,1-2H3,(H,12,13) .Physical And Chemical Properties Analysis
This compound is a solid substance . More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the sources I retrieved.Scientific Research Applications
Biodegradation Studies
Research has explored the biodegradation of various fluorobenzoates, including compounds structurally related to 2-fluoro-5-isopropoxybenzoic acid. For example, a bacterium capable of degrading 3-fluorobenzoate as a carbon and energy source was studied. This bacterium, identified as a strain of Sphingomonas, was found to also use 2- and 4-fluorobenzoates as growth substrates, indicating its potential in bioremediation applications (Boersma et al., 2004).
Insecticidal Activities
The synthesis of various 1,3,4-oxadiazole derivatives containing a phenoxyfluorophenyl group was reported. Compounds derived from 4-fluoro-3-phenoxybenzoic acid showed low insecticidal activity against crop pests, suggesting potential agricultural applications (Mohan et al., 2004).
Environmental Microbiology
Studies on the metabolism of hydroxylated and fluorinated benzoates by Syntrophus aciditrophicus provide insights into the initial steps of aromatic acid metabolism in anaerobic conditions. These studies contribute to understanding the environmental fate of fluorinated compounds, including those structurally similar to this compound (Mouttaki et al., 2008).
Chemical Synthesis and Material Science
The use of 2-fluorobenzoic acid as a modulator in the synthesis of metal-organic frameworks (MOFs) has been reported. This research provides a basis for understanding how similar fluorinated benzoic acids, like this compound, might be used in the synthesis and modification of MOFs, which have applications in gas storage, separation, and catalysis (Vizuet et al., 2021).
Analytical Chemistry
Fluorobenzoic acids, structurally akin to this compound, have been used as labeling reagents in high-performance liquid chromatography for the sensitive detection of amino acids. This suggests potential applications in analytical techniques involving similar compounds (Watanabe & Imai, 1981).
Safety and Hazards
The safety data sheet for 2-Fluoro-5-isopropoxybenzoic acid indicates that it can cause skin irritation and serious eye damage. It can also cause damage to organs through prolonged or repeated exposure if inhaled . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
2-fluoro-5-propan-2-yloxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FO3/c1-6(2)14-7-3-4-9(11)8(5-7)10(12)13/h3-6H,1-2H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLLGWBJJOJKWKN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC(=C(C=C1)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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